![molecular formula C17H15ClN4OS B258362 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide](/img/structure/B258362.png)
2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide, also known as BCTSA, is a synthetic compound that has been widely studied for its potential use in various scientific research applications.
Mechanism of Action
The exact mechanism of action of 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide is not fully understood, but it is believed to involve the inhibition of fungal cell wall synthesis and disruption of mitochondrial function in cancer cells. This compound has also been shown to modulate the expression of genes involved in immune system regulation.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits low toxicity and good bioavailability, making it a promising candidate for further development as a therapeutic agent. This compound has been shown to have a broad spectrum of activity against fungal pathogens, with minimal toxicity to mammalian cells. Additionally, this compound has been shown to induce apoptosis in cancer cells, making it a potential candidate for anticancer therapy.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide is its broad spectrum of activity against fungal pathogens, which makes it a potential candidate for the development of new antifungal agents. Additionally, this compound exhibits low toxicity and good bioavailability, making it a promising candidate for further development as a therapeutic agent. However, one of the limitations of this compound is its relatively low solubility in aqueous solutions, which may limit its use in some applications.
Future Directions
There are several future directions for research on 2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide. One potential area of research is the development of new formulations of this compound that improve its solubility and bioavailability. Another area of research is the investigation of the mechanism of action of this compound, which may provide insights into its potential use as a therapeutic agent. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in preclinical and clinical trials.
Synthesis Methods
2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide can be synthesized through a multi-step process involving the reaction of 5-benzyl-4-(3-chlorophenyl)-1,2,4-triazole-3-thiol with chloroacetyl chloride in the presence of triethylamine. The resulting intermediate is then treated with ammonium hydroxide to obtain the final product, this compound.
Scientific Research Applications
2-[[5-Benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide has been studied for its potential use in various scientific research applications, including its activity against fungal pathogens, its potential as an anticancer agent, and its ability to modulate the immune system. Studies have shown that this compound exhibits potent antifungal activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. Additionally, this compound has been shown to induce apoptosis in cancer cells, making it a potential candidate for anticancer therapy. Furthermore, this compound has been shown to modulate the immune system by increasing the production of cytokines and enhancing the activity of immune cells.
properties
Molecular Formula |
C17H15ClN4OS |
---|---|
Molecular Weight |
358.8 g/mol |
IUPAC Name |
2-[[5-benzyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C17H15ClN4OS/c18-13-7-4-8-14(10-13)22-16(9-12-5-2-1-3-6-12)20-21-17(22)24-11-15(19)23/h1-8,10H,9,11H2,(H2,19,23) |
InChI Key |
ATAFMUHMQPWAIT-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CC2=NN=C(N2C3=CC(=CC=C3)Cl)SCC(=O)N |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NN=C(N2C3=CC(=CC=C3)Cl)SCC(=O)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.